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Compound of Interest

Compound Name: H-Leu-OtBu.HCI

Cat. No.: B555351

For Immediate Release

This whitepaper provides a comprehensive technical overview of L-Leucine tert-butyl ester
hydrochloride (H-Leu-OtBu.HCI), a pivotal amino acid derivative for professionals in research,
drug development, and peptide chemistry. This document outlines its chemical properties,
synthesis, and key applications, with a focus on its role in peptide synthesis and as a modulator
of the mTORCL1 signaling pathway.

Core Properties of H-Leu-OtBu.HCI

H-Leu-OtBu.HCI is the hydrochloride salt of the tert-butyl ester of L-leucine. The tert-butyl
ester group provides protection for the carboxylic acid functional group of leucine, which is a
common strategy in peptide synthesis to prevent unwanted side reactions.

Table 1: Physicochemical Properties of H-Leu-OtBu.HCI
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Property Value Citations
CAS Number 2748-02-9 [1]
Molecular Formula C10H21NO2 - HCI [1]
Molecular Weight 223.7 g/mol [1]
L-Leucine tert-butyl ester
Synonyms ] [1]
hydrochloride, H-Leu-OtBu.HCI
White to off-white crystalline
Appearance ] [2]
solid
Table 2: Solubility Data
Solvent Solubility Citations
DMSO =50 mg/mL (= 223.47 mM) [2]
DMF 30 mg/mL [1]
Ethanol 30 mg/mL [1]
PBS (pH 7.2) 10 mg/mL [1]

Synthesis and Experimental Protocols
Protocol 1: Synthesis of H-Leu-OtBu.HCI

The synthesis of H-Leu-OtBu.HClI is typically achieved by the esterification of L-leucine with

isobutylene in the presence of an acid catalyst, followed by conversion to the hydrochloride

salt. The following is a representative protocol adapted from established methods for amino

acid tert-butyl ester synthesis.[3]

Experimental Workflow for Synthesis
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Step 1: Esterification
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Step 2: ‘vNork—up
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[Solvent Removal under Vacuum]
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GVash with 10% Bicarbonate, Water, and Brina
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Step 3: SalIv Formation

@issolve Free Base in Dry Ethea

Cool to -20°C

[Add 1N HCl in Ethea
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[Remove Ether under Vacuum]
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@I—Leu-OtBu.HCl (Final ProduCtD
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@ulture HeLa S3 cells to desired conﬂuenqa

'

Gre—incubate cells with H-Leu-OtBu.HCI (e.g., 1 mM) or vehicle controD

(Add L-[**C]Leucine to the cell culture medium)

'

Gncubate for a defined periocD

—

GVash cells with ice-cold PBS to remove extracellular labeD

—

Gyse cells to release intracellular Contentg

'

G\/Ieasure radioactivity in cell lysates using a scintillation Countea

'

(Analyze data to determine the extent of uptake inhibitiorD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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